N-(1-cyanocyclobutyl)-3,3-dicyclopropyl-N-methylprop-2-enamide

• IUPAC Name: N-(1-cyanocyclobutyl)-3,3-dicyclopropyl-N-methylprop-2-enamide
• InChI: InChI=1S/C15H20N2O/c1-17(15(10-16)7-2-8-15)14(18)9-13(11-3-4-11)12-5-6-12/h9,11-12H,2-8H2,1H3
• InChI Key: PWAJGMPVEJIEON-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C=C(C1CC1)C2CC2)C3(CCC3)C#N
• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol

Description

“N-(1-cyanocyclobutyl)-3,3-dicyclopropyl-N-methylprop-2-enamide” is a complex organic compound. It contains a cyanocyclobutyl group, which is a cyclobutyl ring (a four-carbon ring) with a nitrile (CN) group attached. It also has a prop-2-enamide group, which is a propene (a three-carbon chain with a double bond) with an amide group (CONH2) attached.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The cyclobutyl ring and the cyclopropyl groups would add a degree of strain to the molecule, which could have interesting effects on its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and functional groups all play a role. For example, the nitrile and amide groups in this compound are polar, which would likely make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information on this compound, it’s not possible to provide details on its mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its specific properties. Nitriles can be toxic and are often irritants. Amides are generally less toxic but can still be harmful in large amounts or under certain conditions.